Cas no 14205-40-4 (2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI))

• Product Name: 2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)
• CAS No: 14205-40-4
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 157296
• PubChem ID: 84254
• Update Time: 2025-04-19

2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-amino-, 1,2-ethanediyl ester (9CI)
• 1,2-ethanediyl bis(3-aminobut-2-enoate)
• 2-(3-aminobut-2-enoyloxy)ethyl 3-aminobut-2-enoate
• ethane-1,2-diyl bis(3-aminobut-2-enoate)
• Einecs 238-057-0
• Bis(3-amino-2-butenoic acid)1,2-ethanediyl ester
• NS00051530
• 14205-40-4
• DTXSID00931325

• Inchi： 1S/C10H16N2O4/c1-7(11)5-9(13)15-3-4-16-10(14)6-8(2)12/h5-6H,3-4,11-12H2,1-2H3
• InChI Key： XKZRFLCEABGXJI-UHFFFAOYSA-N
• SMILES： O(C(C=C(C)N)=O)CCOC(C=C(C)N)=O

Computed Properties

• Exact Mass: 228.11108
• Monoisotopic Mass: 228.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 105
• XLogP3: 1

Experimental Properties

• Density: 1.171
• Boiling Point: 405.3°Cat760mmHg
• Flash Point: 200.2°C
• Refractive Index: 1.515
• PSA: 104.64